ER-819762

• Molecular Formula: C30H39N3O3
• Molecular Weight: 489.6 g/mol
• InChI: InChI=1S/C30H39N3O3/c1-7-33-29(34)32-19-24-16-25(35-5)17-26(36-6)28(24)22(4)15-27(32)30(33)8-10-31(11-9-30)18-23-13-20(2)12-21(3)14-23/h12-17,22H,7-11,18-19H2,1-6H3/t22-/m0/s1
• InChIKey: ANKFBAJRCGOKJJ-QFIPXVFZSA-N

ER-819762: EP4 Antagonist Selection Guide

ER-819762 is a small-molecule, orally bioavailable antagonist of the prostaglandin E2 (PGE2) receptor subtype EP4, a key mediator of inflammatory and immune responses [1]. It is a potent and highly selective inhibitor of the EP4 receptor, with an IC50 value of 59 nM in a cAMP-dependent reporter assay [1]. ER-819762 exhibits a strong selectivity profile, showing no significant agonism or antagonism at the related PGE2 receptors EP1, EP2, and EP3 at concentrations up to 10 µM . This compound is widely used in preclinical research to study EP4-mediated signaling in inflammatory diseases, particularly rheumatoid arthritis, and has demonstrated significant efficacy in various animal models [1].

1

EP4 pathway inhibition studies Reported human EP4 binding and functional antagonism in cAMP assays support GPCR signaling research.

2

In vivo model-compatible oral dosing Orally active profile fits rodent inflammation and autoimmune disease model protocols.

3

T cell signaling assay context Dual effects on Th1/Th17 polarization and dendritic cell IL-23 enable adaptive immunity research.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source

ER-819762: Substitution Risks & Criteria

Although several EP4 receptor antagonists are commercially available, they are not functionally interchangeable. ER-819762 is specifically validated for its unique combination of high potency, exquisite receptor selectivity, and robust oral efficacy in established inflammatory arthritis models [1]. Its pharmacological fingerprint is distinct from other EP4 antagonists, such as E7046 (ER-886406/Palupiprant) and LY3127760, which have different potency, selectivity profiles, and primary application areas in immuno-oncology and pain research [2][3][4]. Substituting ER-819762 with another EP4 antagonist without rigorous re-validation could introduce unforeseen off-target effects, alter the expected therapeutic window, or fail to replicate key mechanistic findings in inflammation and T-cell differentiation studies.

EP receptor selectivity profile may vary ER-819762 lacks detectable activity at EP1/EP2/EP3 up to high concentrations; alternative EP4 antagonists may engage off-target prostanoid receptors.

Immune functional outcomes differ across chemotypes Th1/Th17 differentiation and DC IL-23 suppression data are not uniformly replicated for all EP4 tool compounds.

Species- and model-dependent potency may not transfer In vivo arthritis and pain endpoint responses may shift with compound substitution; cross-study comparators show divergent effect sizes.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source
• [2] Hong DS, Parikh A, Shapiro GI, et al. First-in-human phase I study of immunomodulatory E7046, an antagonist of PGE2-receptor E-type 4 (EP4), in patients with advanced cancers. J Immunother Cancer. 2020 Jun;8(1):e000222. View Source
• [3] Jin Y, Smith C, Hu L, Coutant DE, Whitehurst K, Phipps K, McNearney TA, Yang X, Ackermann B, Pottanat T, Landschulz W. LY3127760, a Selective Prostaglandin E4 (EP4) Receptor Antagonist, and Celecoxib: A Comparison of Pharmacological Profiles. Clin Transl Sci. 2018 Jan;11(1):46-53. View Source
• [4] Albu DI, Wang Z, Huang KC, Wu J, Twine N, Leacu S, Ingersoll C, Parent L, Lee W, Liu D, Wright-Michaud R, Kumar N, Kuznetsov G, Chen Q, Zheng W, Nomoto K, Woodall-Jappe M, Bao X. EP4 Antagonism by E7046 diminishes Myeloid immunosuppression and synergizes with Treg-reducing IL-2-Diphtheria toxin fusion protein in restoring anti-tumor immunity. Oncoimmunology. 2017 Jun 28;6(8):e1338239. View Source

ER-819762 Comparative Performance Evidence

Subtype Selectivity: EP1, EP2, and EP3

ER-819762 demonstrates a high degree of selectivity for the EP4 receptor over the other PGE2 receptor subtypes (EP1, EP2, and EP3). At a concentration of 10 µM in a cAMP reporter assay, ER-819762 showed no significant activity at EP1, EP2, or EP3 receptors [1]. This contrasts with another EP4 antagonist, E7046, which has been reported to display >1,500-fold selectivity for EP4 over EP2 [2]. While both are selective, the specific assays and reported selectivity metrics differ, with ER-819762's selectivity established by a lack of activity in the EP1-3 assays at a high concentration (10 µM), a critical parameter for ensuring target-specific effects in complex biological systems.

Subtype selectivity

Cross-study comparable

ER-819762: >140-fold selectivity over EP4 IC50; no EP1/EP2/EP3 activity at 10 µM. ONO-AE3-208: EP3 Ki=30 nM, narrower margin.

Supports EP4-specific pathway interpretation

Selectivity boundary defined in recombinant HEK293 cAMP assays

Evidence Dimension	Selectivity for EP4 over EP1, EP2, EP3
Target Compound Data	No significant agonism or antagonism observed at 10 µM
Comparator Or Baseline	E7046: >1,500-fold selectivity for EP4 over EP2 (no data on EP1/EP3 activity at similar concentrations)
Quantified Difference	Qualitatively, ER-819762's lack of activity is defined at a high concentration (10 µM), whereas E7046's selectivity is expressed as a fold-change.
Conditions	cAMP reporter assay for ER-819762 [1]; unspecified binding/functional assay for E7046 [2].

Why This Matters

High receptor selectivity is paramount for accurately interpreting experimental results, as off-target engagement of EP1, EP2, or EP3 can confound data related to inflammation, pain, and cell differentiation.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source
• [2] Albu DI, Wang Z, Huang KC, Wu J, Twine N, Leacu S, Ingersoll C, Parent L, Lee W, Liu D, Wright-Michaud R, Kumar N, Kuznetsov G, Chen Q, Zheng W, Nomoto K, Woodall-Jappe M, Bao X. EP4 Antagonism by E7046 diminishes Myeloid immunosuppression and synergizes with Treg-reducing IL-2-Diphtheria toxin fusion protein in restoring anti-tumor immunity. Oncoimmunology. 2017 Jun 28;6(8):e1338239. View Source

Th1 and Th17 Differentiation Inhibition

ER-819762 potently inhibits EP4-mediated T helper cell differentiation, a key mechanism in autoimmune diseases. In vitro, ER-819762 suppressed PGE2-induced Th1 differentiation and inhibited IL-23-induced Th17 expansion in a concentration-dependent manner [1]. Specifically, it reduced differentiation of mouse helper T cells at concentrations ranging from 0.1 to 10 nM and decreased IL-23 secretion by mouse dendritic cells from 0.04 to 5 nM . This functional activity is a hallmark of ER-819762's mechanism and is directly linked to its in vivo efficacy in arthritis models. While other EP4 antagonists like E7046 also modulate immune cells, their primary reported functional activity is in modulating myeloid cell differentiation and activation within the tumor microenvironment [2].

Th1/Th17 differentiation

Class-level inference

Th1 inhibition: 0.1–10 nM; DC IL-23 reduction: 0.04–5 nM (mouse primary cells)

Reported T cell assay response context

Effects observed below functional IC50; class validation varies

Evidence Dimension	Suppression of T helper cell differentiation
Target Compound Data	Suppresses mouse helper T cell differentiation at 0.1 - 10 nM; decreases mouse dendritic cell IL-23 secretion at 0.04 - 5 nM
Comparator Or Baseline	E7046: Functional activity reported in modulating myeloid cells for anti-tumor immunity; no direct data on Th1/Th17 differentiation provided.
Quantified Difference	Quantitative data for ER-819762 in Th1/Th17 models vs. a different functional focus for E7046 (myeloid cells).
Conditions	In vitro: Mouse helper T cell and dendritic cell assays [1].

Why This Matters

This specific functional activity against T helper cell differentiation makes ER-819762 the more validated and relevant choice for research focused on Th1/Th17-mediated autoimmune and inflammatory diseases, as opposed to compounds primarily characterized in immuno-oncology contexts.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source
• [2] Albu DI, Wang Z, Huang KC, Wu J, Twine N, Leacu S, Ingersoll C, Parent L, Lee W, Liu D, Wright-Michaud R, Kumar N, Kuznetsov G, Chen Q, Zheng W, Nomoto K, Woodall-Jappe M, Bao X. EP4 Antagonism by E7046 diminishes Myeloid immunosuppression and synergizes with Treg-reducing IL-2-Diphtheria toxin fusion protein in restoring anti-tumor immunity. Oncoimmunology. 2017 Jun 28;6(8):e1338239. View Source

In Vivo Anti-Arthritic Efficacy

ER-819762 has demonstrated significant, oral, dose-dependent efficacy in multiple rodent models of rheumatoid arthritis. In the collagen-induced arthritis (CIA) and glucose-6-phosphate isomerase (GPI)-induced arthritis mouse models, oral administration of ER-819762 (0-100 mg/kg daily) effectively suppressed disease severity, delayed disease onset, and reduced bone erosion when administered both prophylactically and therapeutically [1]. In contrast, the in vivo efficacy of E7046 is primarily characterized in syngeneic tumor models, where it reduces tumor growth at a higher dose (e.g., 150 mg/kg) [2]. The established efficacy of ER-819762 in arthritis models provides a clear, validated context for its use in inflammation research.

In vivo arthritis models

Cross-study comparable

ER-819762: reversal of paw swelling at 30–100 mg/kg po in GPI and CIA models. Grapiprant: ~70% inhibition of paw swelling at 10 mg/kg in rat adjuvant arthritis.

Supports disease-model endpoint interpretation

Therapeutic dosing effect documented; cross-model validation strengthens context

Evidence Dimension	In vivo efficacy in disease models
Target Compound Data	Suppresses disease in CIA and GPI-induced arthritis in mice at 0-100 mg/kg (oral, daily).
Comparator Or Baseline	E7046: Reduces growth of established syngeneic tumors in vivo at 150 mg/kg (oral).
Quantified Difference	ER-819762 is efficacious in arthritis models; E7046 is efficacious in oncology models. The effective dose ranges are different but not directly comparable due to distinct model systems.
Conditions	Mouse models of CIA and GPI-induced arthritis for ER-819762 [1]; syngeneic tumor models for E7046 [2].

Why This Matters

For researchers studying inflammatory arthritis or related autoimmune conditions, ER-819762 offers a well-characterized in vivo pharmacology with established effective doses and dosing regimens, ensuring translatability and reproducibility of results.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source
• [2] Albu DI, Wang Z, Huang KC, Wu J, Twine N, Leacu S, Ingersoll C, Parent L, Lee W, Liu D, Wright-Michaud R, Kumar N, Kuznetsov G, Chen Q, Zheng W, Nomoto K, Woodall-Jappe M, Bao X. EP4 Antagonism by E7046 diminishes Myeloid immunosuppression and synergizes with Treg-reducing IL-2-Diphtheria toxin fusion protein in restoring anti-tumor immunity. Oncoimmunology. 2017 Jun 28;6(8):e1338239. View Source

Analgesic Effect in Inflammatory Pain

Beyond its anti-inflammatory effects, ER-819762 exhibits significant analgesic activity. In a rat model of chronic inflammatory pain induced by Complete Freund's Adjuvant (CFA), oral administration of ER-819762 (0-100 mg/kg) suppressed hyperalgesia [1]. This demonstrates a direct pain-relieving effect mediated by EP4 receptor blockade. Other EP4 antagonists, like LY3127760, have been compared to NSAIDs like celecoxib for their effects on prostacyclin synthesis and renal sodium retention, with a different safety and pharmacological profile focus [2]. The specific validation of ER-819762 in a pain model provides a differentiated application for pain research that is not universally established for all EP4 antagonists.

Inflammatory pain

Cross-study comparable

Single oral dose 10 mg/kg: dramatic claudication inhibition in rat CFA model. ONO-AE3-208: ~30–40% hyperalgesia reduction.

Reported pain endpoint context, independent of arthritis modification

Supports dissection of EP4-mediated pain pathways

Evidence Dimension	Analgesic efficacy in an inflammatory pain model
Target Compound Data	Suppresses CFA-induced hyperalgesia in rats at 0-100 mg/kg (oral)
Comparator Or Baseline	LY3127760: Pharmacological profile compared to celecoxib; no direct data provided on CFA-induced pain model.
Quantified Difference	ER-819762 has direct quantitative data for pain suppression; LY3127760's pain-related data is inferred from comparisons with NSAIDs.
Conditions	Rat model of CFA-induced inflammatory pain [1].

Why This Matters

This evidence positions ER-819762 as a valuable tool for investigating the role of EP4 in pain pathways, distinct from other EP4 antagonists whose primary characterization may focus on different aspects of inflammation or immune modulation.

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source
• [2] Jin Y, Smith C, Hu L, Coutant DE, Whitehurst K, Phipps K, McNearney TA, Yang X, Ackermann B, Pottanat T, Landschulz W. LY3127760, a Selective Prostaglandin E4 (EP4) Receptor Antagonist, and Celecoxib: A Comparison of Pharmacological Profiles. Clin Transl Sci. 2018 Jan;11(1):46-53. View Source

ER-819762 Validated Research Applications

Autoimmune Arthritis and Th17-Mediated Inflammation

ER-819762 is the premier tool for dissecting the role of EP4 signaling in the initiation and progression of autoimmune arthritis. Its potent suppression of Th1 and Th17 differentiation, key drivers of rheumatoid arthritis pathology, and its robust, oral efficacy in gold-standard rodent models like CIA and GPI-induced arthritis make it ideal for target validation and disease mechanism studies [1].

T Cell Differentiation and Dendritic Cell Cytokine Regulation

Researchers studying the mechanisms of chronic inflammatory pain can leverage ER-819762's established analgesic effects in the CFA-induced hyperalgesia model. Its ability to attenuate pain behavior provides a specific pharmacological tool to differentiate EP4-mediated pain pathways from those involving other prostaglandin receptors or inflammatory mediators [1].

EP4-Mediated Inflammatory Pain Signal Transduction

For cellular immunology studies, ER-819762 offers a well-characterized profile. Its demonstrated activity in suppressing Th1 differentiation and IL-23-induced Th17 expansion, along with its inhibition of IL-23 secretion from activated dendritic cells, provides a clear experimental framework for investigating EP4's role in adaptive immune responses [1].

Application

Selection Property

Validation Focus

Autoimmune arthritis model studies

Oral dosing compatibility and disease-model endpoint response

Model-specific paw swelling and histopathology endpoint monitoring

T cell polarization assays

Low-concentration activity in primary immune cell assays

Th1/Th17 cytokine and dendritic cell IL-23 pathway validation

Inflammatory pain pathway dissection

Analgesic endpoint independence from anti-inflammatory effects

Pain behavior assessment in CFA-induced hyperalgesia models

• [1] Chen Q, Muramoto K, Masaaki N, Ding Y, Yang H, Mackey M, Li W, Inoue Y, Ackermann K, Shirota H, Matsumoto I, Spyvee M, Schiller S, Sumida T, Gusovsky F, Lamphier M. A novel antagonist of the prostaglandin E2 EP4 receptor inhibits Th1 differentiation and Th17 expansion and is orally active in arthritis models. Br J Pharmacol. 2010 May;160(2):292-310. View Source